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Introduction
Vanadyl(IV) acetylacetonate, with the chemical formula VO(acac)₂, is a widely utilized

coordination compound in both academic and industrial research.[1][2] This blue-green,

crystalline solid is noted for its stability and solubility in a range of polar organic solvents.[1][3]

The complex consists of a central vanadyl group (VO²⁺) chelated by two acetylacetonate

(acac⁻) ligands.[1][4] Its versatility stems from its unique electronic and structural properties,

which render it an effective catalyst, a precursor for advanced materials, and a compound of

interest in biomedical research.[2][5] This guide provides an in-depth exploration of its

nomenclature, chemical properties, and diverse applications, tailored for researchers,

scientists, and professionals in drug development.

Nomenclature and Synonyms
The systematic naming and identification of chemical compounds are critical for unambiguous

scientific communication. Vanadyl(IV) acetylacetonate is known by a variety of names,

reflecting different nomenclature systems and common usage.
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The formal name designated by the International Union of Pure and Applied Chemistry (IUPAC)

for this compound is Oxobis(acetylacetonato)vanadium(IV). A more systematic IUPAC name is

Oxobis[(Z)-4-oxopent-2-en-2-olato-κ²O,O′]vanadium(IV).[1] Another systematic name is (SP-5-

21)-Oxobis(2,4-pentanedionato-κO²,κO⁴)vanadium.[3]

Common Synonyms and Identifiers
In laboratory and commercial settings, a range of synonyms and identifiers are used. These are

summarized in the table below for clarity and cross-referencing.

Category Identifier Value

Common Name Vanadyl acetylacetonate VO(acac)₂

Vanadium(IV)-oxy

acetylacetonate
[6]

Bis(acetylacetonato)oxovanadi

um(IV)
[3]

CAS Number
Chemical Abstracts Service

Registry Number
3153-26-2

Molecular Formula C₁₀H₁₄O₅V[6]

EC Number European Community Number 221-590-8

PubChem CID
PubChem Compound

Identification
2724114[7]

InChI Key
IUPAC International Chemical

Identifier Key

JFHJZWAQYMGNBE-

SUKNRPLKSA-L

Chemical Structure and Properties
The distinct chemical behavior of vanadyl(IV) acetylacetonate is a direct consequence of its

molecular structure and bonding.

Molecular Geometry
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The complex exhibits a square pyramidal structure.[1][4] The vanadium(IV) ion lies at the

center, coordinated to the four oxygen atoms of the two bidentate acetylacetonate ligands in

the equatorial plane. A short, strong double bond exists between the vanadium and an oxygen

atom (the vanadyl oxygen) in the axial position.[2] This V=O bond is a characteristic feature of

vanadyl complexes.

Caption: Square pyramidal structure of Vanadyl(IV) acetylacetonate.

Physicochemical Properties
Appearance: Blue-green crystalline solid or powder.[3][8]

Molar Mass: 265.16 g/mol .[4][7]

Melting Point: Decomposes in the range of 235-259 °C.[8][9]

Solubility: Soluble in polar organic solvents such as chloroform, benzene, and acetone;

insoluble in water.[4][5][10]

Magnetic Properties: As a d¹ complex, it is paramagnetic.[1][4]

Lewis Acidity: It acts as a weak Lewis acid and can form adducts with bases like pyridine.[1]

[4]

Synthesis and Characterization
Synthesis
A common laboratory-scale synthesis involves the reaction of a vanadium(IV) salt, such as

vanadyl sulfate (VOSO₄), with acetylacetone (Hacac).[1]

Reaction: VOSO₄ + 2 Hacac → VO(acac)₂ + H₂SO₄

Alternatively, it can be prepared via a redox reaction starting from vanadium pentoxide (V₂O₅).

[1][4]

Reaction: 2 V₂O₅ + 9 C₅H₈O₂ → 4 VO(C₅H₇O₂)₂ + (CH₃CO)₂O + 5 H₂O[4]
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Experimental Protocol: Synthesis from Vanadyl Sulfate
Dissolve vanadyl sulfate hydrate (VOSO₄·xH₂O) in a minimal amount of deionized water.

In a separate beaker, dissolve acetylacetone in a suitable organic solvent, such as methanol.

Slowly add the acetylacetone solution to the vanadyl sulfate solution while stirring.

Adjust the pH of the mixture to approximately 5 by adding a weak base, such as sodium

carbonate or ammonia solution, dropwise.

A blue-green precipitate of vanadyl(IV) acetylacetonate will form.

Continue stirring for 30-60 minutes to ensure complete reaction.

Collect the precipitate by vacuum filtration and wash with deionized water and then a small

amount of cold ethanol or ether.

Dry the product in a desiccator or under vacuum at room temperature.

Applications in Research and Development
The unique chemical properties of vanadyl(IV) acetylacetonate make it a valuable tool in

several scientific domains.

Catalysis in Organic Synthesis
Vanadyl(IV) acetylacetonate is a well-established catalyst, particularly in oxidation reactions.

[3][5] A prominent application is the epoxidation of allylic alcohols in the presence of tert-butyl

hydroperoxide (TBHP).[1][4]

Mechanism Insight: In this catalytic cycle, the vanadium(IV) center is first oxidized to a

vanadium(V) species by TBHP.[1] This vanadium(V) intermediate coordinates with the allylic

alcohol and the hydroperoxide. This coordination directs the epoxidation to occur

stereoselectively at the double bond in proximity to the hydroxyl group.[1] This is a prime

example of substrate-directed reactivity, which allows for high selectivity that is often difficult to

achieve with other epoxidizing agents like m-CPBA.[1][4]
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Catalytic Cycle

VO(acac)₂ (V⁴⁺)

V⁵⁺ Intermediate

Epoxidized Product

Oxygen Transfer

TBHP Oxidation

Allylic Alcohol Coordination

Catalyst Regeneration

Click to download full resolution via product page

Caption: Catalytic cycle for the epoxidation of allylic alcohols.

Materials Science
As a stable, volatile, and soluble vanadium source, VO(acac)₂ serves as a precursor for the

synthesis of various vanadium-containing materials.[2][5] These include vanadium oxides (e.g.,

VO₂, V₂O₅), which are of significant interest for applications in:

Electronics: Phase-change materials for smart windows and switching devices.

Energy Storage: Cathode materials for lithium-ion batteries.

Catalysis: As heterogeneous catalysts for various industrial processes.

It is a common precursor in techniques like Chemical Vapor Deposition (CVD) and Atomic

Layer Deposition (ALD) for creating thin films of vanadium oxides.[11]

Biomedical Research
Vanadyl(IV) acetylacetonate has been investigated for its insulin-mimetic properties.[1] It has

been shown to stimulate the phosphorylation of key proteins in the insulin signaling pathway,

such as protein kinase B (Akt) and glycogen synthase kinase 3 (GSK-3).[1][7] Furthermore, it

can inhibit tyrosine phosphatases like PTP1B, which deactivates the insulin receptor.[1] This
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dual action leads to a prolonged activation of the insulin signaling cascade, suggesting

potential therapeutic applications in the management of diabetes.[1]

Conclusion
Vanadyl(IV) acetylacetonate is a cornerstone compound in vanadium chemistry, offering a

unique combination of stability, reactivity, and solubility. Its well-defined structure and

predictable reactivity have established it as an indispensable tool in organic synthesis, a

versatile precursor in materials science, and a promising candidate in medicinal chemistry

research. A thorough understanding of its nomenclature, properties, and the mechanisms

behind its applications is crucial for leveraging its full potential in scientific and industrial

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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